Cas no 63545-55-1 (4-Mercaptophenylpropionic Acid)

4-Mercaptophenylpropionic Acid structure
63545-55-1 structure
Product Name:4-Mercaptophenylpropionic Acid
CAS No:63545-55-1
MF:C9H10O2S
MW:182.239501476288
MDL:MFCD00060121
CID:820765
PubChem ID:87572904
Update Time:2025-04-19

4-Mercaptophenylpropionic Acid Chemical and Physical Properties

Names and Identifiers

    • 4-Mercaptohydrocinnamic acid
    • 4-Mercaptophenylpropionic Acid
    • 3-(4-Mercaptophenyl)Propionic Acid
    • 3-(4-sulfanylphenyl)propanoic acid
    • 4-Mercaptophenylprop
    • [3-(4-mercaptoethyl)]propanoic acid
    • 3-(4-mercaptophenyl)propanoic acid
    • 3-(p-mercaptophenyl)propanoic acid
    • 4-(2-carboxyethyl)phenylthiol
    • 4-mercaptodihydrocinnamic acid
    • benzenepropanoic acid,4-mercapto
    • p-Mercaptohydrocinnamic Acid
    • benzenepropanoic acid, 4-mercapto-
    • YQWPHBFLHAJVCG-UHFFFAOYSA-N
    • 4-MERCAPTOHYDROCINNAMICACID
    • YQWPHBFLHAJVCG-UHFFFAOYSA-
    • 3-(p-Mercaptophenyl)propionic acid
    • T72748
    • 3-(4-Mercaptophenyl)propanoicacid
    • DTXSID60342211
    • 63545-55-1
    • SCHEMBL1810140
    • M0917
    • MFCD00060121
    • DB-073342
    • AS-61814
    • InChI=1/C9H10O2S/c10-9(11)6-3-7-1-4-8(12)5-2-7/h1-2,4-5,12H,3,6H2,(H,10,11)
    • AKOS022641186
    • 3-(4-Sulfanylphenyl)propanoic acid #
    • MDL： MFCD00060121
    • Inchi： 1S/C9H10O2S/c10-9(11)6-3-7-1-4-8(12)5-2-7/h1-2,4-5,12H,3,6H2,(H,10,11)
    • InChI Key： YQWPHBFLHAJVCG-UHFFFAOYSA-N
    • SMILES： SC1C=CC(=CC=1)CCC(=O)O

Computed Properties

  • Exact Mass: 182.04000
  • Monoisotopic Mass: 182.04
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 1.7
  • Topological Polar Surface Area: 38.3

Experimental Properties

  • Color/Form: Light yellow solid.
  • Density: 1.248
  • Melting Point: 118.0 to 122.0 deg-C
  • Boiling Point: 345.1 °C at 760 mmHg
  • Flash Point: 345.1 °C at 760 mmHg
  • Refractive Index: 1.603
  • PSA: 76.10000
  • LogP: 1.99250
  • Solubility: Insoluble in methanol

4-Mercaptophenylpropionic Acid Security Information

4-Mercaptophenylpropionic Acid Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

4-Mercaptophenylpropionic Acid Pricemore >>

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